![molecular formula C22H19N3O3 B4775989 N-[2-(aminocarbonyl)phenyl]-3-(benzoylamino)-4-methylbenzamide](/img/structure/B4775989.png)
N-[2-(aminocarbonyl)phenyl]-3-(benzoylamino)-4-methylbenzamide
Overview
Description
N-[2-(aminocarbonyl)phenyl]-3-(benzoylamino)-4-methylbenzamide, commonly known as N-(2-Acetylphenyl)-3,4-dimethylbenzamide (APDMB), is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-[2-(aminocarbonyl)phenyl]-3-(benzoylamino)-4-methylbenzamide involves the inhibition of tubulin polymerization, which is essential for cell division. This compound binds to the colchicine binding site on tubulin, preventing the formation of microtubules, which are necessary for mitosis. This ultimately leads to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In addition to its cytotoxic effects on cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis. Furthermore, this compound has been shown to inhibit angiogenesis, which is essential for tumor growth and metastasis.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-[2-(aminocarbonyl)phenyl]-3-(benzoylamino)-4-methylbenzamide is its high solubility in DMSO, making it easy to dissolve and use in experiments. However, this compound has a short half-life, which makes it difficult to use in vivo. Furthermore, this compound has been shown to have some toxicity towards normal cells, which limits its use in certain experiments.
Future Directions
There are various future directions for the use of N-[2-(aminocarbonyl)phenyl]-3-(benzoylamino)-4-methylbenzamide in scientific research. One potential direction is the development of this compound analogs with improved pharmacokinetic properties. Furthermore, this compound could be used in combination with other chemotherapeutic agents to enhance their efficacy. Additionally, this compound could be used in the development of novel cancer therapies, such as targeted drug delivery systems. Finally, this compound could be used in the development of diagnostic tools for cancer detection.
Scientific Research Applications
N-[2-(aminocarbonyl)phenyl]-3-(benzoylamino)-4-methylbenzamide has been extensively studied for its potential applications in various fields. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has cytotoxic effects on cancer cells, making it a potential candidate for chemotherapy. Furthermore, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells.
properties
IUPAC Name |
3-benzamido-N-(2-carbamoylphenyl)-4-methylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N3O3/c1-14-11-12-16(13-19(14)25-21(27)15-7-3-2-4-8-15)22(28)24-18-10-6-5-9-17(18)20(23)26/h2-13H,1H3,(H2,23,26)(H,24,28)(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUIFFASODSOLAW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)N)NC(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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